5,7-Dimethyl-imidazo[1,2-a]pyridine-6-carbonitrile

• Molecular Formula: C10H9N3
• Molecular Weight: 171.20 g/mol
• IUPAC Name: 5,7-dimethylimidazo[1,2-a]pyridine-6-carbonitrile
• InChI: InChI=1S/C10H9N3/c1-7-5-10-12-3-4-13(10)8(2)9(7)6-11/h3-5H,1-2H3
• InChI Key: APJRNYPBHCXTCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC=CN2C(=C1C#N)C

Description

5,7-Dimethyl-imidazo[1,2-a]pyridine-6-carbonitrile is a useful research compound. Its molecular formula is C10H9N3 and its molecular weight is 171.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Bromo-5,7-dimethyl-imidazo[1,2-a]pyridine (985 mg, 4.26 mmol) was dissolved in DMF (15 ml). To this solution was added Zn(CN)2 (512 mg, 4.36 mmol), Pd2(dba)3 (40 mg, 0.044 mmol) and DPPF (49 mg, 0.088 mmol). The mixture was heated at 120° C. for 48 h. The mixture was then concentrated under vacuum and the residue was taken into CH2Cl2 (40 ml) and washed with H2O (30 ml×2) and brine (20 ml). The organic layer was concentrated and the residue was purified by column chromatography on silica gel (CH2Cl2/CH3OH, 18:1) to give 5,7-dimethyl-imidazo[1,2-a]pyridine-6-carbonitrile (747 mg, 99%).